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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the cleaning and disinfection of a
cryotome using Gigasept® instru AF, an aldehyde-free disinfectant with broad microbiological
efficacy. Adherence to these procedures is crucial for maintaining a safe working environment
and ensuring the integrity of experimental samples by preventing cross-contamination.

Introduction

Cryotomes are essential instruments in research and diagnostics for sectioning frozen tissue
samples. However, they can also be a source of microbial contamination, posing a risk to both
the user and the experiment. Regular and thorough disinfection is therefore a critical aspect of
laboratory safety and good laboratory practice. Gigasept® instru AF is a concentrate
formulated for the cleaning and disinfection of medical and laboratory instruments. Its
composition, which includes cocospropylene diamineguanidine diacetate, phenoxypropanols,
and benzalkonium chloride, provides excellent cleaning performance and a broad spectrum of
antimicrobial activity.[1][2][3][4]

This document outlines the protocol for the routine disinfection of a cryotome with Gigasept®
instru AF, as well as procedures for post-contamination scenarios.

Quantitative Data Summary
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The following table summarizes the recommended concentrations and contact times for
Gigasept® instru AF to achieve different levels of microbiological efficacy.

Microbiological Concentration of

Efficacy Gigasept® instru AF Contact Time Reference
Bactericidal 1.5% 60 minutes [1]
2.0% 30 minutes [1]

3.0% 15 minutes [1]

Yeasticidal 1.5% 60 minutes [1]
2.0% 30 minutes [1]

3.0% 15 minutes [1]

Mycobactericidal 1.5% 60 minutes

2.0% 30 minutes

3.0% 15 minutes

Virucidal against

enveloped viruses 1.0% 10 minutes [1]
(incl. HBV, HCV, HIV)

Virucidal 4.0% 60 minutes [1]

Experimental Protocols
Materials Required

o Gigasept® instru AF concentrate

o Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant
gloves

o Cold water for dilution

 Lint-free cloths or sponges
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Brushes for cleaning debris

Spray bottle

Container for soaking removable parts

Deionized or distilled water for rinsing

70% ethanol for final rinsing and drying assistance

Preparation of Gigasept® instru AF Working Solution

Ensure you are wearing appropriate PPE.

Prepare the desired concentration of the working solution by diluting the Gigasept® instru
AF concentrate with cold water. For example, to prepare a 3% solution, add 30 mL of
Gigasept® instru AF to 970 mL of cold water.[1][3][4][5]

Mix the solution gently to ensure it is homogeneous.

The prepared working solution is stable for up to 7 days in a closed container.[5]

Cryotome Disinfection Protocol (Routine)

This protocol is recommended for the routine weekly disinfection of the cryotome.

Preparation and Defrosting:

1. Turn off and unplug the cryotome to allow it to defrost completely and reach room
temperature. This is crucial as disinfectants are not effective at freezing temperatures and
can damage cold surfaces.

2. Remove all tissue specimens, chucks, blades, and any other tools or accessories from the
cryostat chamber.

3. Safely dispose of any used blades in a designated sharps container.

o Cleaning - Debris Removal:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.schuelke.com/media/products/docs/en/PRI_gigasept_instru_AF_664_EN_062023_06.pdf
https://grossing-technology.com/prevention-of-infection-exposure-during-frozen-section/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8392977/
https://www.scribd.com/document/587097648/disinfection-guideline-for-cryostats
https://www.scribd.com/document/587097648/disinfection-guideline-for-cryostats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Once the cryostat has reached room temperature, meticulously remove all visible debris,
such as tissue trimmings and frost, from the chamber using a soft brush and lint-free
cloths.

2. Removable parts such as the blade holder, anti-roll plate, and specimen chucks should be
cleaned separately.

« Disinfection with Gigasept® instru AF:

1. Immerse the removable parts in the prepared Gigasept® instru AF working solution for
the recommended contact time as per the desired efficacy (see Table 1). Ensure all
surfaces are completely submerged.

2. For the internal surfaces of the cryostat chamber, apply the Gigasept® instru AF working
solution using a lint-free cloth or sponge, ensuring all surfaces are thoroughly wetted. A
spray bottle can be used for hard-to-reach areas, but avoid creating aerosols.

3. Allow the disinfectant to remain on the surfaces for the specified contact time.
e Rinsing:

1. After the contact time has elapsed, thoroughly rinse all disinfected surfaces to remove any
residual disinfectant.[1][3][4][5]

2. For removable parts, rinse them under running water of at least drinking water quality,
followed by a final rinse with deionized or distilled water.

3. For the cryostat chamber, wipe all surfaces multiple times with a clean, lint-free cloth
soaked in deionized or distilled water. Ensure all disinfectant residue is removed.

e Drying and Reassembly:

1. Wipe all rinsed surfaces with a clean, dry, lint-free cloth. To aid in drying and for additional
disinfection, a final wipe with 70% ethanol can be performed.

2. Allow all components and the cryostat chamber to air dry completely.

3. Once completely dry, reassemble the cryotome.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.schuelke.com/media/products/docs/en/PRI_gigasept_instru_AF_664_EN_062023_06.pdf
https://grossing-technology.com/prevention-of-infection-exposure-during-frozen-section/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8392977/
https://www.scribd.com/document/587097648/disinfection-guideline-for-cryostats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

4. Plug in and turn on the cryotome to allow it to cool down to the required operating
temperature before use.

Mandatory Visualizations
Experimental Workflow for Cryotome Disinfection
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Caption: Workflow for the routine disinfection of a cryotome.
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Caption: Decision-making for cryotome disinfection.

Safety Precautions

» Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Gigasept® instru AF concentrate and working solutions.

* Ensure adequate ventilation in the work area.
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e Avoid contact of the disinfectant with skin and eyes. In case of contact, rinse immediately
with plenty of water and seek medical advice if necessary.[6]

e Do not mix Gigasept® instru AF with other cleaning agents or disinfectants, especially those
containing aldehydes, as this can lead to precipitation and loss of efficacy.[1][7]

o Store Gigasept® instru AF in its original container in a cool, dry place, away from direct
sunlight and heat.[8]

» Follow all institutional guidelines for the disposal of chemical waste.

By following these detailed application notes and protocols, researchers, scientists, and drug
development professionals can effectively disinfect their cryotomes with Gigasept® instru AF,
ensuring a safe and clean working environment for reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199949#disinfection-of-cryotome-with-gigasept-
instru-af]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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